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Abstract

10,11-Dihydro-24-hydroxyaflavinine is a naturally occurring indole diterpenoid belonging to
the aflavinine class of secondary metabolites. First identified from the ascostromata of the
fungus Eupenicillium crustaceum, this compound has demonstrated notable anti-insectan
properties. This technical guide provides a comprehensive overview of its natural sources, a
generalized methodology for its isolation and characterization, and a discussion of its known
biological activities. Due to the limited availability of specific experimental data in the public
domain, this guide synthesizes information from related compounds and general
methodologies to provide a practical framework for researchers.

Natural Occurrence

10,11-Dihydro-24-hydroxyaflavinine has been identified as a metabolite of the fungus
Eupenicillium crustaceum.[1] It is also considered a derivative of the broader aflavinine family
of compounds, which are known to be produced by various species of the Aspergillus genus,
particularly from the sclerotia of Aspergillus flavus.[2][3] The compound is often referred to in
literature by its alternative name, 10,23,24,25-tetrahydro-24-hydroxyaflavinine.[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15595168?utm_src=pdf-interest
https://www.benchchem.com/product/b15595168?utm_src=pdf-body
https://www.benchchem.com/product/b15595168?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8534106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9810782/
https://www.ajchem-b.com/article_104845_a0ff981f3119876031970b47740b97f9.pdf
https://pubmed.ncbi.nlm.nih.gov/8534106/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While detailed experimental data for 10,11-Dihydro-24-hydroxyaflavinine is scarce, the
general properties of aflavinine-type compounds suggest it is a complex, polycyclic molecule.
The structural data for this specific compound is not readily available in public databases. For
reference, a table for key physicochemical data is provided below, which should be populated
with experimental data upon successful isolation and characterization.

Property Value

Molecular Formula C2sH41NO2

Molecular Weight 423.63 g/mol

Appearance Not Reported

Solubility Not Reported

1H NMR Data Not available in public domain
13C NMR Data Not available in public domain
Mass Spectrometry Data Not available in public domain

Biological Activity

The primary biological activity reported for 10,11-Dihydro-24-hydroxyaflavinine is its anti-
insectan effect.[1] Studies on related aflavinine derivatives have shown a range of biological
activities, including insecticidal and antifeedant properties.[2][3][4]

Quantitative Data on Anti-insectan Activity

The initial study on 10,11-Dihydro-24-hydroxyaflavinine reported its effects on the corn
earworm (Helicoverpa zea) and the dried fruit beetle (Carpophilus hemipterus). The following
table summarizes the available quantitative data.
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Bioassay Test Organism  Concentration  Effect Reference
) ) 79% reduction in
Dietary Assay Helicoverpa zea ca. 3,000 ppm ] ) [1]
weight gain
] Carpophilus 42% reduction in
Dietary Assay ) ca. 3,000 ppm )
hemipterus feeding rate

Experimental Protocols

The following sections provide a generalized, detailed methodology for the isolation and
characterization of 10,11-Dihydro-24-hydroxyaflavinine based on protocols used for related

fungal metabolites.

Fungal Cultivation and Extraction

A generalized workflow for the cultivation of the source fungus and subsequent extraction of

metabolites is presented below.
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Figure 1. Generalized Experimental Workflow
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Figure 1. Generalized Experimental Workflow
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Fungal Strain:Eupenicillium crustaceum (e.g., NRRL 3332).

Cultivation: The fungus is cultured on a suitable solid or liquid medium (e.g., potato dextrose
agar or yeast extract sucrose broth) under appropriate temperature and humidity conditions
to promote the growth and production of ascostromata.

Harvesting: The fungal biomass, including the ascostromata, is harvested after a sufficient
incubation period.

Extraction: The harvested material is dried and ground, followed by sequential extraction with
solvents of increasing polarity, such as hexane and chloroform, to isolate secondary
metabolites.

Concentration: The solvent extracts are concentrated under reduced pressure to yield a
crude extract.

Purification

Chromatography: The crude extract is subjected to chromatographic separation techniques.
This may involve initial fractionation using silica gel column chromatography with a gradient
of solvents (e.g., hexane-ethyl acetate).

Further Purification: Fractions showing promising activity or containing compounds of
interest are further purified using high-performance liquid chromatography (HPLC), often with
a reversed-phase column (e.g., C18) and a suitable mobile phase (e.g., methanol-water
gradient).

Isolation: The pure compound is isolated by collecting the corresponding HPLC peak.

Structure Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic

methods:

Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy to determine the
carbon-hydrogen framework.
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e Mass Spectrometry (MS): High-resolution mass spectrometry to determine the elemental
composition and molecular weight.

Putative Signaling Pathway for Insecticidal Activity

The precise molecular target and signaling pathway for the insecticidal activity of 10,11-
Dihydro-24-hydroxyaflavinine have not been elucidated. However, based on the known
mechanisms of other insecticidal fungal metabolites, a hypothetical pathway can be proposed.
Many such compounds target the insect's nervous system. The following diagram illustrates a
putative signaling pathway where an aflavinine-type compound could act as a neurotoxin.

Figure 2. Putative Insecticidal Signaling Pathway
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Figure 2. Putative Insecticidal Signaling Pathway
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Disclaimer: This depicted pathway is hypothetical and serves as a potential model for the
insecticidal action of 10,11-Dihydro-24-hydroxyaflavinine based on the mechanisms of other
neurotoxic fungal metabolites. Further research is required to validate this proposed
mechanism.

Conclusion

10,11-Dihydro-24-hydroxyaflavinine is a promising natural product with demonstrated anti-
insectan activity. Its discovery from Eupenicillium crustaceum expands the known chemical
diversity of aflavinine-type compounds. While this guide provides a framework for its study,
there is a clear need for further research to fully characterize this molecule, including detailed
spectroscopic analysis and elucidation of its specific mechanism of action. Such studies will be
invaluable for assessing its potential in the development of new insecticidal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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